(1S,4R,9R,10S,13R,14R)-14-hydroxy-14-(hydroxymethyl)-5,5,9-trimethyltetracyclo[11.2.1.01,10.04,9]hexadecan-6-one

• Molecular Formula: C20H32O3
• Molecular Weight: 320.5 g/mol
• IUPAC Name: (1S,4R,9R,10S,13R,14R)-14-hydroxy-14-(hydroxymethyl)-5,5,9-trimethyltetracyclo[11.2.1.01,10.04,9]hexadecan-6-one
• InChI: InChI=1S/C20H32O3/c1-17(2)14-6-9-19-10-13(20(23,11-19)12-21)4-5-15(19)18(14,3)8-7-16(17)22/h13-15,21,23H,4-12H2,1-3H3/t13-,14+,15-,18+,19+,20+/m1/s1
• InChI Key: MPDUJZZNNBJFAB-NBUFYSGYSA-N
• Isomeric SMILES: C[C@]12CCC(=O)C([C@@H]1CC[C@]34[C@@H]2CC[C@H](C3)[C@](C4)(CO)O)(C)C
• SMILES: CC1(C2CCC34CC(CCC3C2(CCC1=O)C)C(C4)(CO)O)C
• synonyms: calliterpenone

Description

(1S,4R,9R,10S,13R,14R)-14-hydroxy-14-(hydroxymethyl)-5,5,9-trimethyltetracyclo[11.2.1.01,10.04,9]hexadecan-6-one is a natural product found in Callicarpa americana and Callicarpa furfuracea with data available.

Scientific Research Applications

Molecular Structure and Activity

The compound under study is a natural diterpenoid, known for its cytotoxic and antibacterial activity. It consists of three six-membered rings in chair conformations and one five-membered ring in an envelope conformation. The conjugated alpha-methylenecyclopentanone ring, due to ring strain, is the active part of the molecule. All three hydroxy groups in the compound act as hydrogen-bond donors and acceptors, forming a continuous two-dimensional network (Sun, Shi, & Pan, 2002).

Structural and Stereochemical Studies

Further research on similar compounds focuses on the structural elucidation and stereochemical analysis. For instance, studies on compounds like (20S)-Dammar-24-ene-3β,20-diol monohydrate reveal the cyclohexane rings adopting chair conformations and the cyclopentane ring in an envelope conformation, contributing to a better understanding of the molecule's three-dimensional structure (Safariari et al., 2012).

Synthetic and Catalytic Applications

The compound also serves as a basis for synthetic and catalytic studies. For example, research into oxetane formation and synthetic studies on related biscembranoids has provided insights into the synthesis of complex organic structures and potential applications in medicinal chemistry (Mosimann & Vogel, 2000; Yasuda, Ide, Matsumoto, & Nakata, 1998).

Novel Sesquiterpenoid Skeletons

Explorations into novel sesquiterpenoid skeletons derived from compounds with similar structures have been conducted. These studies have led to the discovery of new sesquiterpenoid skeletons, expanding our understanding of natural product chemistry and potential pharmacological applications (Ruiz-Ferrer et al., 2021).